Cas no 139975-97-6 (Benzaldehyde, 2-(1H-imidazol-2-yl)-, monohydrochloride)

• Product Name: Benzaldehyde, 2-(1H-imidazol-2-yl)-, monohydrochloride
• CAS No: 139975-97-6
• MF: C₁₀H₉ClN₂O
• MW: 208.64426112175
• CID: 1291459
• PubChem ID: 76851667
• Update Time: 2025-04-20

Benzaldehyde, 2-(1H-imidazol-2-yl)-, monohydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 2-(1H-imidazol-2-yl)-, monohydrochloride
• 139975-97-6
• benzaldehyde,2-(1h-imidazol-2-yl)-,hydrochloride

• Inchi： 1S/C10H8N2O.ClH/c13-7-8-3-1-2-4-9(8)10-11-5-6-12-10;/h1-7H,(H,11,12);1H
• InChI Key： MMGLKBWQGJOHBQ-UHFFFAOYSA-N
• SMILES： Cl.O=CC1C=CC=CC=1C1=NC=CN1

Computed Properties

• Exact Mass: 208.04
• Monoisotopic Mass: 208.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.8A^2